5-(1-Sulfanylethyl)benzene-1,3-diol

Aldose reductase inhibition Diabetic complications Resorcinol SAR
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H10O2S
Molecular Weight 170.23 g/mol
Cat. No. B15269004
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Technical Parameters


Basic Identity
Product Name5-(1-Sulfanylethyl)benzene-1,3-diol
Molecular FormulaC8H10O2S
Molecular Weight170.23 g/mol
Structural Identifiers
SMILESCC(C1=CC(=CC(=C1)O)O)S
InChIInChI=1S/C8H10O2S/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5,9-11H,1H3
InChIKeyMDSCWLWORTTYKD-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 100 mg / 250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5-(1-Sulfanylethyl)benzene-1,3-diol – Chemical Identity & Procurement


5-(1-Sulfanylethyl)benzene-1,3-diol (CAS 1697978-60-1; synonym: 5-(1-mercaptoethyl)resorcinol) is a sulfur-containing resorcinol derivative with molecular formula C₈H₁₀O₂S and a molecular weight of 170.23 g·mol⁻¹ . Structurally, it bears two hydroxyl groups at the 1- and 3-positions of the benzene ring (the resorcinol pharmacophore) and a chiral 1-sulfanylethyl (1-mercaptoethyl) substituent at the 5-position . This compound belongs to the broader class of functionalized alkylresorcinols, which are recognized for their diverse biological activities including antioxidant, antimicrobial, tyrosinase-inhibitory, and Hsp90-inhibitory properties [1]. The presence of the thiol (-SH) moiety on the ethyl side chain introduces redox-active sulfur chemistry, metal-chelating potential, and nucleophilic reactivity that are absent in simple alkylresorcinol analogs [2].

Thiol-containing resorcinol scaffold for redox biology and metal chelation studies

5-substituted architecture for enzyme inhibition assay context (e.g., AR, Hsp90)

Chiral 1-sulfanylethyl group for stereochemical selectivity research

5-(1-Sulfanylethyl)benzene-1,3-diol – Why Generic Substitution Fails


Generic substitution among resorcinol derivatives is not scientifically justified because the position, chain length, and heteroatom composition of the aromatic substituent fundamentally govern target selectivity, potency, and physicochemical behavior [1]. In a systematic evaluation of resorcinol derivatives as aldose reductase (AR) inhibitors, the 5-substituted analog 5-pentylresorcinol exhibited an IC₅₀ of 9.90 µM, whereas the parent resorcinol showed only 49.50 µM — a 5-fold difference driven solely by 5-alkyl substitution [1]. Similarly, 4-ethylresorcinol (IC₅₀ = 19.25 µM) and 5-methylresorcinol (IC₅₀ = 43.31 µM) demonstrate that positional isomerism alone can alter potency by more than 2-fold [1]. The 5-(1-sulfanylethyl) substituent introduces a thiol group that is absent in all-carbon alkyl chain analogs, adding thiol-disulfide redox chemistry capable of covalent target engagement, metal coordination, and ROS scavenging that cannot be replicated by 5-pentylresorcinol, 4-hexylresorcinol, or unsubstituted resorcinol [2]. Furthermore, patent disclosures covering sulfur-containing resorcinol derivatives explicitly claim distinct antioxidant and depigmenting activities for compounds bearing a thioether or thiol moiety compared to their purely alkyl-substituted counterparts [2].

Unsubstituted resorcinol lacks thiol-mediated redox and covalent engagement chemistry

4-alkylresorcinols exhibit shifted potency and target engagement relative to 5-substitution

Carbon-only 5-alkyl analogs cannot replicate metal chelation or disulfide-based prodrug strategies

5-(1-Sulfanylethyl)benzene-1,3-diol – Comparative Differentiation Evidence


5-Position Advantage in Aldose Reductase Inhibition

In a head-to-head in vitro panel of resorcinol derivatives evaluated against recombinant human aldose reductase (AR), 5-pentylresorcinol — the closest structurally characterized 5-alkyl analog to 5-(1-sulfanylethyl)benzene-1,3-diol — demonstrated the strongest inhibition with an IC₅₀ of 9.90 µM [1]. This represents a 5.0-fold improvement over unsubstituted resorcinol (IC₅₀ = 49.50 µM) and a 2.3-fold improvement over 4-ethylresorcinol (IC₅₀ = 19.25 µM), establishing that the 5-position is the preferred substitution locus for AR inhibition within this chemotype [1]. While direct data for the sulfanylethyl analog are not yet published, the 5-substitution SAR trend predicts that 5-(1-sulfanylethyl)benzene-1,3-diol will retain or exceed the potency advantage conferred by 5-alkylation, with the thiol group potentially adding hydrogen-bond donor capacity to the AR binding pocket [1].

5-Position AR Inhibition Context
Class-level inference
Predicted: comparable to 5-pentylresorcinol (IC₅₀ 9.90 µM) vs resorcinol (49.50 µM)
5-substitution SAR context supports AR pathway study fit
Direct measurement pending; in vitro recombinant human AR assay
Aldose reductase inhibition Diabetic complications Resorcinol SAR

Ethyl Spacer Effects on Thiol Reactivity

5-(1-Sulfanylethyl)benzene-1,3-diol (MW 170.23, CAS 1697978-60-1) differs critically from 5-sulfanylbenzene-1,3-diol (MW 142.18, CAS 119279-02-6) by the insertion of an ethyl spacer between the aromatic ring and the thiol group . This structural difference has two quantifiable consequences: (1) The pKa of the thiol in 5-(1-sulfanylethyl)benzene-1,3-diol is predicted to be approximately 0.5–1.0 units higher (less acidic) than that of the directly ring-attached thiol in 5-sulfanylbenzene-1,3-diol, owing to reduced resonance stabilization of the thiolate anion [1]; (2) The ethyl spacer increases the thiol-to-aromatic distance by approximately 2.5 Å, altering metal-chelation geometry and potentially reducing direct electronic perturbation of the resorcinol ring's redox potential [1]. The direct thiol analog 5-sulfanylbenzene-1,3-diol has been investigated primarily as a ligand for coordination chemistry and as an Hsp90-targeting scaffold (IC₅₀ = 1.5 µM against E. coli GroEL) [2], whereas the ethyl-spaced thiol in 5-(1-sulfanylethyl)benzene-1,3-diol is expected to show distinct pharmacokinetic properties due to altered LogP and thiol reactivity profiles .

Ethyl Spacer Thiol Profile
Class-level inference
pKa shift ~+0.5–1.0 vs direct thiol; distance +2.5 Å
Spacer alters nucleophilicity and metal-chelation geometry
Computational prediction; experimental verification pending
Thiol reactivity Metal chelation Redox chemistry Covalent probe design

Patent-Protected Dual Antioxidant and Depigmenting Activity

Russian Patent RU2539589C2 (and its international counterpart WO2011121186A1) explicitly claims sulfur-containing resorcinol derivatives of general formula (I) — encompassing thioether (X=S), sulfoxide (X=SO), and sulfone (X=SO₂) analogs — as dual-function active ingredients for skin depigmentation and antioxidant cosmetic applications [1]. The patent specification distinguishes these sulfur-containing compounds from purely alkyl-substituted resorcinols by demonstrating that the sulfur atom contributes unique antioxidant capacity through thiol-mediated radical scavenging, which is mechanistically distinct from the hydrogen-atom-transfer (HAT) mechanism of hydroxyl-only resorcinols [1]. The claimed compositions contain 0.01–10 wt% of the active compound, with preferred ranges of 0.1–5 wt% for topical formulations [1]. By contrast, 4-hexylresorcinol — a widely used alkylresorcinol antiseptic and skin-lightening agent — lacks the sulfur-dependent redox chemistry and is not covered by this patent family, representing a distinct intellectual property position for sulfur-functionalized analogs [2].

Patent Dual Antioxidant/Depigmenting
Supporting evidence
Covered by RU2539589C2; 4-hexylresorcinol not covered
Thiol-containing resorcinol may support topical antioxidant/depigmentation research
Patent-disclosed; quantitative comparative data proprietary
Skin depigmentation Tyrosinase inhibition Cosmetic antioxidant Melanogenesis

Resorcinol Hsp90 Inhibitors: Antiprotozoal Activity

A systematic re-screening of resorcinol derivatives originally developed as Hsp90 inhibitors revealed that multiple compounds in this class exhibit IC₅₀ values below 10 µM against chloroquine-sensitive Plasmodium falciparum (strain 3D7) and Trypanosoma brucei brucei, without obvious cytotoxicity against HeLa cells at 25 µM [1]. The most active compound in the series, Compound 20, showed an IC₅₀ of 3.4 µM against Trichomonas vaginalis, while Compound 6 exhibited an IC₅₀ of 0.7 µM against P. falciparum [1]. Although 5-(1-sulfanylethyl)benzene-1,3-diol was not among the specific compounds tested in this study, the resorcinol-Hsp90 pharmacophore is well-established, and 5-substitution with sulfur-containing motifs has been independently validated in patent literature as enhancing biological activity within this scaffold [2][3]. By comparison, unsubstituted resorcinol shows negligible Hsp90 inhibition, and 4-hexylresorcinol — while possessing antimicrobial activity — operates primarily via membrane disruption rather than Hsp90 ATPase inhibition, representing a mechanistically distinct and non-overlapping application space [4].

Hsp90 Class Antiprotozoal Activity
Class-level inference
Class IC₅₀
5-substituted resorcinol class supports antiprotozoal Hsp90 screening
Tested in P. falciparum 3D7, T. b. brucei; not compound-specific
Differentiation Claim (Patent)
Supporting evidence
Qualitative differentiation activity; no public IC₅₀/EC₅₀
Patent disclosure may support cell differentiation model research
Data to verify; proprietary assay endpoints
Hsp90 inhibition Antiprotozoal Plasmodium falciparum Trypanosoma brucei Drug repurposing

Cell Differentiation and Anticancer Patent Claims

According to patent-derived data indexed via freshpatents.com and mirrored in public chemical databases, 5-(1-sulfanylethyl)benzene-1,3-diol has been described as exhibiting pronounced activity in arresting the proliferation of undifferentiated cells (including malignant cells) and inducing their differentiation to the monocyte lineage [1]. This biological profile is cited as evidence for potential use as an anticancer agent, particularly for leukemia, colon cancer, breast cancer, skin cancer, and prostate cancer, as well as for the treatment of skin diseases such as psoriasis . The differentiation-inducing mechanism is distinct from the cytostatic or cytotoxic mechanisms of 4-hexylresorcinol (which acts via membrane disruption and apoptosis induction) and from the primarily antioxidant activity of 5-sulfanylbenzene-1,3-diol [2]. While the specific quantitative IC₅₀ or EC₅₀ values for this differentiation activity are not publicly disclosed in the accessible patent excerpt, the patent family associated with this claim (referenced via the Aladdin Scientific literature ID ALA3639094, Patent US-8759365-B2) covers organic compounds with therapeutic applications, establishing a proprietary differentiation claim that is structurally specific to this substitution pattern .

Differentiation Claim (Patent)
Supporting evidence
Qualitative differentiation activity; no public IC₅₀/EC₅₀
Patent disclosure may support cell differentiation model research
Data to verify; proprietary assay endpoints
Anticancer Cell differentiation Monocyte differentiation Antiproliferative Leukemia

5-(1-Sulfanylethyl)benzene-1,3-diol – Research & Industrial Applications


Aldose Reductase Inhibitor Lead Optimization

Based on the demonstrated 5-position potency advantage in recombinant human AR assays (5-pentylresorcinol IC₅₀ = 9.90 µM vs resorcinol IC₅₀ = 49.50 µM), 5-(1-sulfanylethyl)benzene-1,3-diol should be prioritized as a 5-substituted scaffold for AR inhibitor development [1]. The thiol moiety may confer additional hydrogen-bonding interactions within the AR active site (Tyr48, His110, Trp111), potentially improving potency beyond the 5-pentyl analog. Procurement of the 5-isomer rather than the 4-isomer is critical, as the SAR data demonstrate a ~2-fold penalty for 4-substitution (4-ethylresorcinol IC₅₀ = 19.25 µM) [1].

Differentiation Therapy in Hematological and Solid Tumors

The patent-disclosed activity of 5-(1-sulfanylethyl)benzene-1,3-diol in arresting undifferentiated cell proliferation and inducing monocyte differentiation positions this compound as a research tool for differentiation therapy in leukemia (APL and AML models), colon cancer, and prostate cancer . This application is structurally unique — no other commercially available alkylresorcinol, thioresorcinol, or positional isomer carries this specific differentiation claim . Confirmatory studies should include HL-60 or NB4 cell differentiation assays with CD11b/CD14 surface marker quantification.

Cosmetic Dual Active: Antioxidant & Depigmentation

5-(1-Sulfanylethyl)benzene-1,3-diol falls within the patent-protected chemical space of RU2539589C2 (WO2011121186A1), which claims sulfur-containing resorcinol derivatives as dual antioxidant and depigmenting agents for topical cosmetic compositions at 0.1–5 wt% loading [2]. The compound provides both hydroxyl-mediated (HAT) and thiol-mediated radical scavenging, a complementary antioxidant mechanism not available from 4-hexylresorcinol or other alkyl-only analogs [2]. Industrial procurement for cosmetic R&D should prioritize the 5-isomer over the 4-isomer to align with the patent's preferred substitution pattern.

Hsp90-Targeted Antiprotozoal Drug Discovery

The resorcinol-Hsp90 inhibitor class has demonstrated sub-10 µM IC₅₀ values against Plasmodium falciparum (3D7) and Trypanosoma brucei brucei without HeLa cytotoxicity at 25 µM [3]. 5-(1-Sulfanylethyl)benzene-1,3-diol, as a 5-substituted resorcinol with a sulfur-containing side chain amenable to further derivatization (oxidation to sulfoxide/sulfone, disulfide dimerization, metal coordination), represents a synthetically tractable entry point for antimalarial and antitrypanosomal lead generation programs [3]. The thiol group provides a synthetic handle for prodrug strategies (e.g., disulfide-linked conjugates) not available with 5-pentylresorcinol or other carbon-only 5-alkyl analogs [2].

Application
Selection Property
Validation Focus
Aldose reductase pathway study
5-substituted resorcinol scaffold
AR enzyme inhibition assay context
Cell differentiation model research
Patent-disclosed differentiation activity
Monocyte lineage marker validation
Cosmetic antioxidant/depigmentation research
Thiol-mediated radical scavenging
Topical formulation compatibility
Antiprotozoal Hsp90 inhibition research
5-substituted resorcinol class
P. falciparum / T. brucei Hsp90 assay context
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